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Long-term stability of FR900359 in DMSO at
-20°C.
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Compound of Interest

Compound Name: FR900359

Cat. No.: B15615686

Technical Support Center: FR900359

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the long-term stability and handling of FR900359 in DMSO.

Frequently Asked Questions (FAQSs)

Q1: How should I store the solid form of FR900359 for long-term use?

A: For long-term stability, FR900359 supplied as a crystalline solid should be stored at -20°C.
[1] Under these conditions, the compound is stable for at least two years.[1]

Q2: What is the recommended storage condition for FR900359 stock solutions in DMSO?

A: For long-term storage of stock solutions (months), it is recommended to store them at -20°C.
[2] For short-term storage (days to weeks), 0-4°C is acceptable.[2] However, some suppliers
advise against long-term storage of solutions and recommend using them promptly after
preparation.[3]

Q3: Is there any quantitative data on the stability of FR900359 in DMSO at -20°C?

A: While specific quantitative data for the long-term stability of FR900359 in 100% DMSO at
-20°C is not readily available in published literature, the general consensus from suppliers is
that stock solutions can be stored for months at this temperature.[2] One report indicated that a
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1 mM DMSO stock stored at 4°C showed no notable loss of activity over extended periods,

suggesting good stability at lower temperatures as well.[4]
Q4: Can | subject my FR900359 DMSO stock solution to multiple freeze-thaw cycles?

A: While not explicitly detailed in the provided literature, it is general best practice to aliquot
stock solutions into single-use volumes to avoid repeated freeze-thaw cycles. This minimizes
the potential for degradation and the introduction of contaminants.
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Issue

Possible Cause

Recommended Solution

Loss of compound activity in

my experiment.

Degradation of FR900359 due

to improper storage.

Ensure that the solid
compound and DMSO stock
solutions are stored at the
recommended temperature of
-20°C for long-term storage.[1]
[2] Prepare fresh stock
solutions if degradation is

suspected.

Repeated freeze-thaw cycles

of the stock solution.

Aliguot the stock solution into
smaller, single-use vials to

minimize freeze-thaw cycles.

Inconsistent experimental

results.

Inaccurate concentration of the
stock solution due to solvent

evaporation.

Ensure vials are sealed tightly.
Use parafilm to secure the cap

during storage.

Non-homogeneity of the stock

solution after thawing.

Before use, ensure the
solution is completely thawed
and vortex gently to ensure a

homogeneous mixture.

Precipitate observed in the

stock solution after thawing.

The compound may have

come out of solution.

Warm the solution to room
temperature and vortex to
redissolve the compound. If
the precipitate persists,
sonication may be carefully

applied.

Data on FR900359 Stability

The following table summarizes the available information on the stability of FR900359.
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Storage N
Form Solvent Reported Stability
Temperature
Crystalline Solid N/A -20°C > 2 years[1]
Stock Solution DMSO -20°C Long term (months)[2]
] Short term (days to
Stock Solution DMSO 0-4°C
weeks)[2]
) o Long term (months to
Stock Solution Acetonitrile -20°C

years)[2]

Experimental Protocols

Protocol for Assessing the Long-Term Stability of FR900359 in DMSO

This protocol outlines a general method to determine the stability of FR900359 in DMSO over
time at -20°C.

e Preparation of Stock Solution:
o Accurately weigh a sample of solid FR900359.
o Dissolve the compound in anhydrous DMSO to a final concentration of 1 mM.

o Purge the vial with an inert gas (e.g., argon or nitrogen) before sealing to minimize
oxidation.[1]

 Aliquoting and Storage:

o Dispense the stock solution into multiple, small-volume, amber glass vials for single use at

each time point.
o Store the aliquots at -20°C in the dark.
o Sample Analysis:

o At designated time points (e.g., 0, 1, 3, 6, 12, and 24 months), retrieve one aliquot.
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o Allow the aliquot to thaw completely at room temperature.

o Analyze the concentration and purity of FR900359 using a validated analytical method
such as High-Performance Liquid Chromatography coupled with Mass Spectrometry
(HPLC-MS).

o The HPLC-MS method should be capable of separating the parent compound from any
potential degradants or isomers.[5]

o Data Analysis:
o Quantify the peak area of FR900359 at each time point.
o Calculate the percentage of FR900359 remaining relative to the initial time point (T=0).

o Plot the percentage of FR900359 remaining against time to determine the degradation
Kinetics.

Visualizations
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Caption: Workflow for assessing FR900359 stability in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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